Cas no 1696750-59-0 (Pentane, 3-(bromomethyl)-4-methyl-1-propoxy-)

• Product Name: Pentane, 3-(bromomethyl)-4-methyl-1-propoxy-
• CAS No: 1696750-59-0
• MF: C₁₀H₂₁BrO
• MW: 237.177142858505
• CID: 5284093
• Update Time: 2025-07-17

Pentane, 3-(bromomethyl)-4-methyl-1-propoxy- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-(bromomethyl)-4-methyl-1-propoxy-

• Inchi： 1S/C10H21BrO/c1-4-6-12-7-5-10(8-11)9(2)3/h9-10H,4-8H2,1-3H3
• InChI Key： CXGQAORNOVBBQT-UHFFFAOYSA-N
• SMILES： C(OCCC)CC(CBr)C(C)C

Additional information on Pentane, 3-(bromomethyl)-4-methyl-1-propoxy-

Recent Advances in the Application of 1696750-59-0 and Pentane, 3-(bromomethyl)-4-methyl-1-propoxy- in Chemical Biology and Pharmaceutical Research

The compound with CAS number 1696750-59-0 and the specific product Pentane, 3-(bromomethyl)-4-methyl-1-propoxy- have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential applications in drug discovery, medicinal chemistry, and as intermediates in the synthesis of more complex bioactive compounds. This research brief aims to summarize the latest findings and developments related to these compounds, highlighting their roles in advancing scientific and therapeutic innovations.

Recent studies have demonstrated that 1696750-59-0 exhibits promising properties as a scaffold for the development of novel therapeutic agents. Its unique chemical structure allows for versatile modifications, making it a valuable candidate for targeting specific biological pathways. Researchers have utilized this compound in the synthesis of inhibitors for enzymes involved in inflammatory and oncogenic processes. Preliminary results indicate high selectivity and efficacy, suggesting potential for further development into clinical candidates.

Pentane, 3-(bromomethyl)-4-methyl-1-propoxy-, on the other hand, has been primarily investigated as a key intermediate in organic synthesis. Its reactive bromomethyl group enables facile functionalization, which is crucial for constructing complex molecular architectures. Recent publications have highlighted its use in the synthesis of chiral ligands and catalysts, which are essential for asymmetric synthesis in pharmaceutical manufacturing. Additionally, this compound has shown utility in the preparation of prodrugs, where its properties enhance the bioavailability and stability of active pharmaceutical ingredients.

Methodologically, advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize these compounds and their derivatives. Computational modeling has also played a significant role in predicting their interactions with biological targets, thereby guiding experimental design. These interdisciplinary approaches have accelerated the understanding of structure-activity relationships, paving the way for optimized drug candidates.

In conclusion, the ongoing research on 1696750-59-0 and Pentane, 3-(bromomethyl)-4-methyl-1-propoxy- underscores their importance in contemporary chemical biology and pharmaceutical sciences. Their versatile applications, from drug discovery to synthetic chemistry, highlight the continuous need for innovative chemical entities in addressing unmet medical needs. Future studies are expected to further elucidate their mechanisms of action and expand their therapeutic potential.